CID 78065804

• Molecular Formula: C11H23OSi
• Molecular Weight: 199.38 g/mol
• InChI: InChI=1S/C11H23OSi/c1-13(2)12-10-11-8-6-4-3-5-7-9-11/h11H,3-10H2,1-2H3
• InChI Key: AWGOARORIVZZSN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)OCC1CCCCCCC1

Description

The compound with the identifier CID 78065804 is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its distinct molecular structure, which contributes to its reactivity and functionality in different chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78065804 typically involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained with high purity and yield. The synthetic route often starts with the selection of appropriate starting materials, which undergo a series of transformations including addition, substitution, and condensation reactions. The reaction conditions, such as temperature, pressure, and the use of catalysts, are optimized to facilitate the formation of the target compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the same fundamental chemical reactions as in the laboratory synthesis but is adapted to handle larger quantities of reactants and products. The use of automated systems and advanced monitoring techniques ensures that the production process is efficient and consistent, meeting the required standards for commercial use.

Chemical Reactions Analysis

Types of Reactions

CID 78065804 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can also be reduced to yield different products, depending on the reducing agents used.

Substitution: Substitution reactions involving this compound can lead to the formation of new compounds with modified properties.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the conditions used. For example, oxidation may yield various oxidized forms, while reduction can produce different reduced derivatives. Substitution reactions can result in a wide range of substituted compounds with diverse functionalities.

Scientific Research Applications

CID 78065804 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: this compound is utilized in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 78065804 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, such as enzymes or receptors, and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the observed effects of the compound. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.